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Compound of Interest

Compound Name: Ethynyl(diphenyl)phosphine Oxide

Cat. No.: B1661999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethynyl(diphenyl)phosphine oxide is a versatile reagent in organic synthesis, primarily

utilized as a protecting group for terminal alkynes and as a precursor in the synthesis of various

organophosphorus compounds.[1][2] Its stability and proper storage are critical for ensuring its

reactivity and preventing the formation of impurities. This guide provides a comprehensive

overview of the stability and recommended storage conditions for

ethynyl(diphenyl)phosphine oxide, based on available technical data.

Core Properties
Ethynyl(diphenyl)phosphine oxide is a solid material with the following properties:

Property Value References

CAS Number 6104-48-9 [3][4][5]

Molecular Formula C₁₄H₁₁OP [3][4][5]

Molecular Weight 226.21 g/mol [3][4][5]

Appearance
White to brown powder or

crystal; Very pale yellow solid
[6][7]

Purity >98.0% (GC) [5]

Melting Point 62 °C [3][6][7]
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Stability Profile
While detailed quantitative stability studies are not extensively published, the available

information indicates that ethynyl(diphenyl)phosphine oxide is sensitive to atmospheric

conditions.

Key Stability Considerations:

Air Sensitivity: The compound is described as "air sensitive".[6][7] This sensitivity is likely

due to the potential for oxidation. Phosphines are known to oxidize in the air, and while the

phosphine oxide moiety is more stable, the overall molecule can still be affected.[8]

Moisture Sensitivity: A related compound, ethyldiphenylphosphine oxide, is noted to

potentially decompose in the presence of moist air or water.[9] Therefore, it is prudent to

handle ethynyl(diphenyl)phosphine oxide in a dry environment.

Reactivity with Oxidizing Agents: Contact with strong oxidizing agents should be avoided to

prevent unwanted reactions.[9]

The product is generally considered stable under recommended storage conditions, and

hazardous polymerization is not expected to occur.[9]

Recommended Storage and Handling
Proper storage and handling procedures are essential to maintain the integrity of

ethynyl(diphenyl)phosphine oxide.
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Parameter Recommendation Rationale References

Atmosphere

Store under an inert

atmosphere (e.g.,

Argon).

To prevent

degradation due to air

sensitivity.

[4][8]

Temperature
Store in a cool, dry

place.

To minimize thermal

decomposition and

moisture-related

degradation.

[9]

Container

Keep in original,

tightly sealed

containers.

To prevent exposure

to air and moisture.
[9][10]

Location

Store in a well-

ventilated area, away

from incompatible

materials and ignition

sources.

To ensure safety and

prevent accidental

reactions.

[9]

Incompatible Materials

Avoid contact with

strong oxidizing

agents, water, and

alcohols.

To prevent chemical

reactions and

decomposition.

[9]

Experimental Protocols: General Handling
While specific experimental protocols for stability testing are not readily available in the public

domain, the following general handling procedures should be followed:

Inert Atmosphere: When handling the compound outside of its storage container, use of a

glovebox or Schlenk line with an inert atmosphere (argon or nitrogen) is highly

recommended.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves, and a lab coat.[2][10]

Ventilation: Use in a well-ventilated area to avoid inhalation.[9]
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Dispensing: When dispensing the solid, minimize its exposure time to the atmosphere.

Cleaning: Wash hands thoroughly after handling.[2]

Logical Workflow for Handling and Storage
The following diagram illustrates the recommended workflow for the safe handling and storage

of ethynyl(diphenyl)phosphine oxide to ensure its stability.

Workflow for Handling and Storage of Ethynyl(diphenyl)phosphine Oxide
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Caption: Recommended workflow for the handling and storage of

ethynyl(diphenyl)phosphine oxide.
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In conclusion, while ethynyl(diphenyl)phosphine oxide is a valuable synthetic tool, its

sensitivity to air and moisture necessitates careful handling and storage under an inert

atmosphere to maintain its quality and ensure experimental reproducibility. Adherence to the

guidelines outlined in this document will help researchers and scientists in its safe and effective

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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